Cas no 1030937-65-5 (1-(3-Nitro-2-pyridinyl)-4-5-(2-thienyl)-1H-pyrazol-3-ylpiperidine)

• Product Name: 1-(3-Nitro-2-pyridinyl)-4-5-(2-thienyl)-1H-pyrazol-3-ylpiperidine
• CAS No: 1030937-65-5
• MF: C₁₇H₁₇N₅O₂S
• MW: 355.414181470871
• MDL: MFCD05256355
• CID: 4568684
• Update Time: 2025-05-20

1-(3-Nitro-2-pyridinyl)-4-5-(2-thienyl)-1H-pyrazol-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-NITRO-2-PYRIDINYL)-4-[5-(2-THIENYL)-1H-PYRAZOL-3-YL]PIPERIDINE
• 1-(3-Nitro-2-pyridinyl)-4-5-(2-thienyl)-1H-pyrazol-3-ylpiperidine

• MDL： MFCD05256355
• Inchi： 1S/C17H17N5O2S/c23-22(24)15-3-1-7-18-17(15)21-8-5-12(6-9-21)13-11-14(20-19-13)16-4-2-10-25-16/h1-4,7,10-12H,5-6,8-9H2,(H,19,20)
• InChI Key： OIXUTXCOFQIBCV-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C3C=C(C4SC=CC=4)NN=3)CC2)=NC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 355.110296g/mol
• Monoisotopic Mass: 355.110296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 355.4g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 119Ų

Additional information on 1-(3-Nitro-2-pyridinyl)-4-5-(2-thienyl)-1H-pyrazol-3-ylpiperidine

Introduction to 1-(3-Nitro-2-pyridinyl)-4-(5-(2-thienyl)-1H-pyrazol-3-yl)piperidine (CAS No. 1030937-65-5)

1-(3-Nitro-2-pyridinyl)-4-(5-(2-thienyl)-1H-pyrazol-3-yl)piperidine (CAS No. 1030937-65-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, NPP, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a piperidine ring, a pyridine ring with a nitro group, and a thiophene ring linked through a pyrazole moiety, making it a promising candidate for various biological activities.

The synthesis of 1-(3-Nitro-2-pyridinyl)-4-(5-(2-thienyl)-1H-pyrazol-3-yl)piperidine involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, enabling researchers to explore its properties in greater detail. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex molecular framework of NPP.

In terms of biological activity, NPP has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. The anti-inflammatory effects of NPP are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which play crucial roles in the inflammatory response.

Furthermore, NPP has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This mechanism of action makes NPP a valuable lead compound for the development of novel anticancer drugs. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has been explored, suggesting its potential use in treating central nervous system (CNS) disorders.

The pharmacokinetic properties of 1-(3-Nitro-2-pyridinyl)-4-(5-(2-thienyl)-1H-pyrazol-3-yl)piperidine have also been studied extensively. Research has shown that NPP exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability under physiological conditions and its metabolism in vivo have been evaluated, providing valuable insights into its potential therapeutic applications.

One of the key challenges in the development of NPP as a therapeutic agent is optimizing its safety profile. Preclinical toxicity studies have indicated that NPP is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand the long-term safety and efficacy of this compound in human subjects.

Recent advancements in computational chemistry have also contributed to our understanding of NPP's molecular interactions and biological activities. Molecular docking studies have provided insights into the binding modes of NPP with various target proteins, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB). These studies have helped identify key structural features that contribute to the compound's biological activity and have guided the design of more potent analogs.

In conclusion, 1-(3-Nitro-2-pyridinyl)-4-(5-(2-thienyl)-1H-pyrazol-3-yl)piperidine (CAS No. 1030937-65-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential across various disease indications.